Cas no 904813-74-7 (Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-)

• Product Name: Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-
• CAS No: 904813-74-7
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD06660415
• CID: 797683
• PubChem ID: 16740765
• Update Time: 2025-06-22

Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-
• 2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine
• 2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIDINE
• 2-(benzo[d][1,3]dioxol-5-yl)imidazo[1,2-a]pyridine
• GL-0400
• 2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine
• DTXSID50587659
• 904813-74-7
• MFCD06660415
• AKOS005257355

• MDL： MFCD06660415
• Inchi： 1S/C14H10N2O2/c1-2-6-16-8-11(15-14(16)3-1)10-4-5-12-13(7-10)18-9-17-12/h1-8H,9H2
• InChI Key： AUEQNIMIOVYNJK-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 238.07400
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.76000
• LogP: 2.73000

Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-

Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-: A Comprehensive Overview

Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-, also known by its CAS number 904813-74-7, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. The molecule consists of an imidazo[1,2-a]pyridine core fused with a 1,3-benzodioxole group at the 2-position. This combination imparts distinctive electronic characteristics and makes it a valuable compound in both academic research and industrial applications.

The synthesis of Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)- typically involves multi-step organic reactions. One common approach is the palladium-catalyzed coupling reaction between an appropriate aryl halide and an imidazopyridine derivative. This method ensures high yield and excellent regioselectivity. Recent advancements in catalytic systems have further enhanced the efficiency of such reactions, making the synthesis of this compound more accessible for large-scale production.

In terms of applications, Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)- has shown promise in the field of optoelectronics. Its unique electronic structure allows it to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into OLEDs significantly improves device efficiency and stability by facilitating efficient electron transport. Furthermore, its thermal stability makes it suitable for high-temperature applications.

The structural flexibility of Imidazo[1,2-a]pyridine derivatives also makes them attractive candidates for drug discovery. The 1,3-benzodioxole group attached to the imidazopyridine core introduces additional functional groups that can interact with biological targets. Recent studies have explored the potential of this compound as a kinase inhibitor and a modulator of ion channels. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

In addition to its electronic and biological applications, Imidazo[1,2-a]pyridine-based compounds are being investigated for their catalytic properties. For instance, derivatives of this compound have been used as organocatalysts in asymmetric synthesis reactions. The ability to tune the electronic properties by modifying substituents on the benzodioxole ring opens up new possibilities for designing highly efficient catalysts.

The environmental impact of synthesizing and using CAS No. 904813-74-7 has also been a topic of interest among researchers. Efforts are being made to develop eco-friendly synthesis routes that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into the production process to ensure sustainability while maintaining high product quality.

In conclusion, Imidazo[1,2-a]pyridine, particularly its derivative with a 1,3-benzodioxole substituent (CAS No. 904813-74-7), is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an effective material in optoelectronics and a promising candidate in drug discovery and catalysis. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.